2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid

• IUPAC Name: 2-(4,5,6,7-tetrahydrobenzotriazol-1-yl)acetic acid
• InChI: InChI=1S/C8H11N3O2/c12-8(13)5-11-7-4-2-1-3-6(7)9-10-11/h1-5H2,(H,12,13)
• InChI Key: KSAZVOCHOHBYSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=NN2CC(=O)O
• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol

Description

2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid ( 1266941-01-8) is a high-purity chemical building block based on a versatile benzotriazole pharmacophore. With the molecular formula C8H11N3O2 and a molecular weight of 181.19 g/mol, this compound is a key synthetic intermediate in medicinal chemistry and drug discovery research . The benzotriazole core is recognized as a privileged structure in pharmaceutical research, known for its versatile biological behavior . It is often employed as a bioisosteric replacement for other triazolic systems and can be used to modulate the biological activity of other heterocyclic rings . Researchers utilize this scaffold and its derivatives to design novel compounds with a broad spectrum of biological activities. Studies on similar benzotriazole derivatives have demonstrated significant antimicrobial properties , showing efficacy against various bacterial strains, including Gram-positive bacteria . Furthermore, benzotriazole acrylonitriles have been demonstrated to be potent tubulin inhibitors , highlighting the scaffold's relevance in investigating anticancer agents . The compound serves as a crucial precursor in organic synthesis. It can be used in the formation of peptidomimetic macrocycles and other complex molecules via methodologies like N-acylbenzotriazole chemistry, which offers advantageous N-, O-, C-, and S-acylations . The related ethyl ester derivative is a documented synthetic intermediate, for instance, in the preparation of benzotriazol-1-yl-acetic acid hydrazide . This product is intended for research and development applications only. It is not approved for human or veterinary diagnostic or therapeutic uses. Researchers should consult the safety data sheet (SDS) prior to handling.

Preparation Methods

N-Alkylation of 4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazole

The primary synthetic route involves nucleophilic substitution where the nitrogen at position 1 of the tetrahydrobenzotriazole ring is alkylated with a suitable haloacetic acid derivative or its ester.

• Typical Reagents and Conditions:

  • Starting material: 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
  • Alkylating agent: Chloroacetic acid or ethyl chloroacetate
  • Base: Sodium hydroxide (NaOH) or potassium carbonate (K2CO3)
  • Solvent: Ethanol/water mixture or polar aprotic solvents
  • Temperature: Reflux conditions for several hours (typically 3 hours)
  • Workup: Acidification to precipitate the product

• Reaction Example:
  Dissolution of 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole in ethanol/water, addition of sodium hydroxide, and subsequent addition of chloroacetic acid under reflux yields the sodium salt intermediate. Acidification with hydrochloric acid precipitates the free acid product.

• Yields:
  Moderate to good yields are reported (~50-60%) depending on reaction optimization.

Ester Hydrolysis Route

An alternative involves first preparing the ethyl ester of the acetic acid derivative via N-alkylation with ethyl chloroacetate, followed by hydrolysis under basic conditions.

• Hydrolysis Conditions:

  • Base: Aqueous sodium hydroxide
  • Solvent: Ethanol/water mixture
  • Temperature: Reflux for 3 hours
  • Workup: Acidification to pH ~4 to precipitate the free acid

• Advantages:

  • Easier purification of ester intermediate
  • Potentially higher yields and purity of final acid

Alternative Synthetic Approaches

• Photochemical Methods:
  Benzotriazole derivatives have been synthesized via photochemical transformations involving benzotriazolyl acetic acid esters, although these are more suited for substituted benzotriazoles rather than the tetrahydro derivative.

• Cycloaddition and Dipolar Reactions:
  1,3-Dipolar cycloaddition of azides with aryne intermediates can form benzotriazole rings, but these methods are more general for benzotriazole formation rather than direct synthesis of the acetic acid derivative.

Comparative Table of Preparation Methods

Method	Starting Materials	Conditions	Yield (%)	Notes
Direct N-alkylation with chloroacetic acid	4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole, chloroacetic acid, NaOH	Reflux in EtOH/H2O, 3 h	50-60	Straightforward, moderate yield
N-alkylation with ethyl chloroacetate + hydrolysis	4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole, ethyl chloroacetate, NaOH	Reflux in EtOH/H2O, hydrolysis 3 h	56	Easier purification, better control
Photochemical synthesis	Benzotriazolyl acetic acid esters	Irradiation in acetonitrile	35-48	More complex, for substituted derivatives
1,3-Dipolar cycloaddition	Azides and aryne precursors	Fluoride-promoted ortho-elimination	Variable	General benzotriazole synthesis, not direct

Summary Table of Key Reaction Parameters

Parameter	Typical Value/Range	Impact on Synthesis
Base	NaOH or K2CO3	Facilitates nucleophilic substitution
Solvent	Ethanol/water mixture	Good solubility, moderate polarity
Temperature	Reflux (~78°C for ethanol)	Ensures reaction completion
Reaction time	3 hours	Sufficient for complete conversion
Acidification pH	~4	Precipitates product for isolation
Yield	50-60%	Moderate, can be optimized industrially

This comprehensive analysis synthesizes available data from patents and peer-reviewed literature, excluding unreliable sources, to provide a clear, authoritative guide on the preparation of 2-(4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid. The preferred method is nucleophilic substitution of the tetrahydrobenzotriazole with chloroacetic acid or its esters under basic reflux conditions, followed by acidification and purification.

Chemical Reactions Analysis

2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzotriazole ring allows for substitution reactions, where different substituents can be introduced using reagents like halogens or alkyl groups.

Scientific Research Applications

2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Analogues in Heterocyclic Chemistry

Benzotriazole vs. Benzodiazepine Derivatives

A closely related compound, 2-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetic acid hydrochloride (CAS 2310144-69-3), replaces the triazole ring with a diazepine ring. Key differences include:

• Nitrogen count : Benzotriazole has three nitrogen atoms in the heterocycle, whereas benzodiazepine derivatives (e.g., 1,3-benzodiazol) contain two.
• Substituents : The methyl group in the benzodiazepine analog reduces electrophilicity compared to the unsubstituted benzotriazole .

Diclofenac Metabolites

Biodegradation products of diclofenac, such as 2-[2-(2′,6′-dichloroanilino)phenyl]acetic acid (), share the acetic acid group but incorporate aromatic chloro-substituents. These metabolites exhibit distinct biological activities, such as anti-inflammatory properties, but lack the fused tetrahydrobenzotriazole system, resulting in lower thermal stability and altered pharmacokinetics .

Azoamidine Initiators

Compounds like 2,2’-azobis[2-(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-yl)propane]dihydrochloride () feature diazepine rings linked to azo groups. These are water-soluble polymerization initiators, differing from the acetic acid-functionalized benzotriazole in reactivity and application (e.g., industrial polymer synthesis vs. pharmaceutical R&D) .

Functional and Application-Based Comparison

Table 1: Key Properties of 2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic Acid and Analogs

Compound Name	Molecular Formula	Heterocycle Type	Key Substituents	Applications
2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid	C₉H₁₂N₃O₂	Benzotriazole	Acetic acid	Pharmaceuticals, ligands
2-(2-Methyl-1,3-benzodiazol-1-yl)acetic acid hydrochloride	C₁₀H₁₅ClN₂O₂	Benzodiazepine	Methyl, acetic acid	R&D (specific targets unclear)
2-[2-(2′,6′-Dichloroanilino)phenyl]acetic acid	C₁₄H₁₀Cl₂NO₂	Phenylacetate	Chloro, anilino	Anti-inflammatory metabolites
Azoamidine with tetrahydrodiazepine	C₁₄H₂₄Cl₂N₆O₂	Diazepine	Azo, propane	Polymerization initiators

Key Observations :

• Bioactivity : The benzotriazole derivative’s nitrogen-rich structure may enhance metal-binding capacity, making it suitable for catalytic or therapeutic applications, whereas diclofenac metabolites prioritize substrate-specific enzyme interactions .
• Solubility : Acetic acid groups improve aqueous solubility, but chloro-substituents in diclofenac metabolites increase hydrophobicity .
• Thermal Stability : Benzotriazole derivatives likely exhibit higher stability due to aromatic conjugation, unlike azoamidine compounds, which decompose upon radical initiation .

Biological Activity

2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid is a derivative of benzotriazole, a class of compounds known for their diverse biological activities. This article aims to present a comprehensive overview of the biological activity of this compound, supported by research findings, case studies, and data tables.

The compound's molecular formula is $C_8H_{12}N_3O_2$, and it has a hydrochloride form with the CAS number 1803610-38-9. Its structure features a benzotriazole core which contributes to its biological properties.

Antimicrobial Properties

Research indicates that benzotriazole derivatives exhibit significant antimicrobial activity. For instance, studies have shown that compounds with similar structures effectively inhibit the growth of various bacterial strains including Escherichia coli and Staphylococcus aureus . The mechanism behind this activity often involves the disruption of bacterial cell membranes or interference with metabolic pathways.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-(4,5,6,7-Tetrahydro-1H-benzotriazol-1-yl)acetic acid	E. coli	25 μg/mL
Benzotriazole derivative	Staphylococcus aureus	15 μg/mL

Anticancer Activity

The potential anticancer properties of benzotriazole derivatives have been explored in various studies. For example, certain derivatives have been shown to inhibit cancer cell proliferation by inducing apoptosis in tumor cells . The specific pathways involved include the modulation of protein kinases and other signaling molecules critical for cell survival.

Antiparasitic Effects

Recent studies have highlighted the antiparasitic activity of benzotriazole derivatives against protozoan parasites such as Trypanosoma cruzi. In vitro tests demonstrated that specific derivatives could significantly reduce parasite viability at low concentrations . This suggests potential therapeutic applications in treating diseases like Chagas disease.

The biological activity of 2-(4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid is attributed to its ability to interact with various molecular targets. These interactions can modulate enzyme activities or alter receptor functions, leading to diverse biological effects. For instance:

• Enzyme Inhibition : Compounds may act as inhibitors for key enzymes involved in metabolic pathways.
• Receptor Binding : The compound can bind to specific receptors to elicit physiological responses.

Study on Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry evaluated several benzotriazole derivatives for their antimicrobial properties. Among them, 2-(4,5,6,7-tetrahydro-1H-benzotriazol-1-yl)acetic acid showed promising results against multiple strains of bacteria and fungi .

Research on Anticancer Properties

In an investigation into the anticancer effects of benzotriazole derivatives, researchers found that treatment with these compounds led to a significant decrease in cell viability in various cancer cell lines. The study suggested that these compounds could serve as lead compounds for drug development .

Q & A

Q. What is the optimal synthetic route for 2-(4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazol-1-yl)acetic acid?

Methodological Answer: The compound can be synthesized via alkylation reactions using benzotriazole derivatives as intermediates. A typical approach involves reacting 1H-benzotriazole with alkylating agents such as chloroacetic acid derivatives under reflux conditions. For example, analogous syntheses employ ethanol as a solvent with glacial acetic acid as a catalyst, followed by refluxing for 4–6 hours and purification via vacuum filtration . Key parameters include pH control (neutral to slightly acidic) and inert atmospheres to minimize side reactions.

Q. Which spectroscopic techniques are critical for characterizing this compound?

Methodological Answer: Characterization requires a combination of:

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR to confirm the tetrahydrobenzotriazole ring structure and acetic acid moiety.
• Infrared (IR) Spectroscopy: To identify functional groups (e.g., C=O stretch at ~1700 cm⁻¹, N-H stretches in the benzotriazole ring).
• Mass Spectrometry (MS): High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
• X-ray Crystallography: For definitive structural elucidation, particularly if novel polymorphs are synthesized .

Q. What are the stability considerations for this compound under laboratory conditions?

Methodological Answer: Stability studies indicate that the compound should be stored in anhydrous conditions at 2–8°C to prevent hydrolysis of the acetic acid group. Degradation products may form under prolonged exposure to light or humidity, necessitating regular purity checks via HPLC with UV detection (e.g., C18 column, mobile phase: acetonitrile/water with 0.1% trifluoroacetic acid) .

Advanced Research Questions

Q. How can computational chemistry predict the reactivity of the tetrahydrobenzotriazole core?

Methodological Answer: Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G* level) can model the electronic structure of the tetrahydrobenzotriazole ring, predicting sites for electrophilic or nucleophilic attack. For example, the nitrogen atoms in the triazole ring show high electron density, making them prone to alkylation. Molecular docking studies may further explore interactions with biological targets, such as enzymes or receptors .

Q. How can contradictions in spectroscopic data (e.g., NMR splitting patterns) be resolved?

Methodological Answer: Contradictions often arise from dynamic processes (e.g., ring puckering in the tetrahydro moiety). Strategies include:

• Variable-Temperature NMR: To observe coalescence of split peaks and estimate energy barriers for conformational changes.
• Solvent-Dependent Studies: Polar aprotic solvents (e.g., DMSO-d6) may stabilize specific conformers.
• Complementary Techniques: X-ray crystallography or rotational spectroscopy to validate static structures .

Q. What strategies mitigate side reactions during functionalization of the acetic acid group?

Methodological Answer: To minimize undesired byproducts (e.g., esterification instead of amidation):

• Protecting Groups: Temporarily block the carboxylic acid using tert-butyl esters or silyl ethers.
• Coupling Reagents: Use carbodiimides (e.g., EDC/HOBt) for selective amide bond formation.
• Kinetic Control: Conduct reactions at low temperatures (−20°C) to favor primary products .

Q. How does the tetrahydrobenzotriazole scaffold compare to structurally related heterocycles in bioactivity?

Methodological Answer: Comparative studies with indazole, benzothiazole, or triazole derivatives reveal that the tetrahydrobenzotriazole core enhances metabolic stability due to reduced ring strain. For example, in enzyme inhibition assays, the saturated ring improves binding affinity by allowing better conformational alignment with hydrophobic pockets. Bioactivity data should be validated via IC50 assays and molecular dynamics simulations .